1H-Pyrazolo[3,4-b]quinoxalin-3-amine
1H-Pyrazolo[3,4-b]quinoxalin-3-amine
Cyclin-dependent kinases (Cdks) are key regulators of cell cycle progression and are therefore promising targets for cancer therapy. Cdk1/5 Inhibitor is a pyrazolo [3,4-b] quioxaline that inhibits Cdk1/cyclin B and Cdk5/p25 (IC50s = 600 and 400 nM, respectively). It less potently inhibits GSK3β (IC50 = 1 µM) and does not block Cdc25 activity. This compound is used to help define the roles of Cdk1 and Cdk5 in various signaling pathways.
2H-pyrazolo[4,3-b]quinoxalin-3-amine is a quinoxaline derivative.
2H-pyrazolo[4,3-b]quinoxalin-3-amine is a quinoxaline derivative.
Brand Name:
Vulcanchem
CAS No.:
40254-90-8
VCID:
VC21075280
InChI:
InChI=1S/C9H7N5/c10-8-7-9(14-13-8)12-6-4-2-1-3-5(6)11-7/h1-4H,(H3,10,12,13,14)
SMILES:
C1=CC2=NC3=C(NN=C3N=C2C=C1)N
Molecular Formula:
C9H7N5
Molecular Weight:
185.19 g/mol
1H-Pyrazolo[3,4-b]quinoxalin-3-amine
CAS No.: 40254-90-8
Cat. No.: VC21075280
Molecular Formula: C9H7N5
Molecular Weight: 185.19 g/mol
* For research use only. Not for human or veterinary use.
![1H-Pyrazolo[3,4-b]quinoxalin-3-amine - 40254-90-8](/images/no_structure.jpg)
Specification
| Description | Cyclin-dependent kinases (Cdks) are key regulators of cell cycle progression and are therefore promising targets for cancer therapy. Cdk1/5 Inhibitor is a pyrazolo [3,4-b] quioxaline that inhibits Cdk1/cyclin B and Cdk5/p25 (IC50s = 600 and 400 nM, respectively). It less potently inhibits GSK3β (IC50 = 1 µM) and does not block Cdc25 activity. This compound is used to help define the roles of Cdk1 and Cdk5 in various signaling pathways. 2H-pyrazolo[4,3-b]quinoxalin-3-amine is a quinoxaline derivative. |
|---|---|
| CAS No. | 40254-90-8 |
| Molecular Formula | C9H7N5 |
| Molecular Weight | 185.19 g/mol |
| IUPAC Name | 2H-pyrazolo[4,3-b]quinoxalin-3-amine |
| Standard InChI | InChI=1S/C9H7N5/c10-8-7-9(14-13-8)12-6-4-2-1-3-5(6)11-7/h1-4H,(H3,10,12,13,14) |
| Standard InChI Key | DWHVZCLBMTZRQM-UHFFFAOYSA-N |
| SMILES | C1=CC2=NC3=C(NN=C3N=C2C=C1)N |
| Canonical SMILES | C1=CC2=NC3=C(NN=C3N=C2C=C1)N |
| Appearance | Assay:≥95%A crystalline solid |
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